Cas no 1087792-58-2 (2-butyl-4-methyl-1,3-thiazole-5-carboxylic acid)

2-butyl-4-methyl-1,3-thiazole-5-carboxylic acid structure
1087792-58-2 structure
Product Name:2-butyl-4-methyl-1,3-thiazole-5-carboxylic acid
CAS No:1087792-58-2
MF:C9H13NO2S
MW:199.27002120018
CID:4570791
Update Time:2023-04-05

2-butyl-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-butyl-4-methyl-1,3-thiazole-5-carboxylic acid
    • 5-Thiazolecarboxylic acid, 2-butyl-4-methyl-
    • Inchi: 1S/C9H13NO2S/c1-3-4-5-7-10-6(2)8(13-7)9(11)12/h3-5H2,1-2H3,(H,11,12)
    • InChI Key: LJKKXYIDMGLOKA-UHFFFAOYSA-N
    • SMILES: S1C(C(O)=O)=C(C)N=C1CCCC

Computed Properties

  • Exact Mass: 199.067
  • Monoisotopic Mass: 199.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.4A^2

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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